Cas no 877130-28-4 (Filibuvir)

Filibuvir structure
Filibuvir structure
Product Name:Filibuvir
CAS No:877130-28-4
MF:C29H37N5O3
MW:503.635786771774
CID:69223
PubChem ID:54708673
Update Time:2024-10-26

Filibuvir Chemical and Physical Properties

Names and Identifiers

    • (R)-6-Cyclopentyl-6-[2-(2,6-diethylpyridin-4-yl)ethyl]-3-[(5,7-dimethyl-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl)methyl]-4-hydroxy-5,6-dihydro-2H-pyran-2-one
    • (2R)-2-cyclopentyl-2-[2-(2,6-diethylpyridin-4-yl)ethyl]-5-[(5,7-dimethyl-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl)methyl]-4-hydroxy-3H-pyran-6-one
    • 2H-PYRAN-2-ONE, 6-CYCLOPENTYL-6-[2-(2,6-DIETHYL-4-PYRIDINYL)ETHYL]-3-[(5,7-DIMETHYL[1,2,4]TRIAZOLO[1,5-A]PYRIMIDIN-2-YL...
    • Filibuvir
    • (R)-6-Cyclopentyl-6-(2-(2,6-diethylpyridin-4-yl)ethyl)-3-((5,7-dimethyl-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl)methyl)-4-hydroxy-5,6-dihydro-2H-pyran-2-one
    • 198J479Y2L
    • Filibuvir [USAN:INN]
    • 3frz
    • 6-Cyclopentyl-6-(2-(2,6-diethylpyridin-4-yl)ethyl)-3-((5,7-dimethyl-(1,2,4)triazolo(1,5-a)pyrimidin-2-yl)methyl)-4-h
    • (6R)-6-Cyclopentyl-6-[2-(2,6-diethyl-4-pyridinyl)ethyl]-3-[(5,7-dimethyl[1,2,4]triazolo[1,5-a]pyrimidin-2-yl)methyl]-5,6-dihydro-4-hydroxy-2H-pyran-2-one (ACI)
    • PF 00868554
    • Filibuvir (USAN/INN)
    • AKOS030532566
    • CS-0002461
    • (6R)-6-CYCLOPENTYL-6-(2-(2,6-DIETHYLPYRIDIN-4-YL)ETHYL)-3-((5,7-DIMETHYL(1,2,4)TRIAZOLO(1,5- A)PYRIMIDIN-2-YL)METHYL)-4-HYDROXY-5,6-DIHYDRO-2H-PYRAN-2-ONE
    • HY-10118
    • G13864
    • DB-322080
    • SCHEMBL1464441
    • DTXSID601007768
    • FILIBUVIR [INN]
    • 6-Cyclopentyl-6-(2-(2,6-diethylpyridin-4-yl)ethyl)-3-((5,7-dimethyl-(1,2,4)triazolo(1,5-a)pyrimidin-2-yl)methyl)-4-hydroxy-5,6-dihydropyran-2-one
    • CHEBI:177773
    • (6R)-6-Cyclopentyl-6-[2-(2,6-diethyl-4-pyridinyl)ethyl]-3-[(5,7-dimethyl[1,2,4]triazolo[1,5-a]pyrimidin-2-yl)methyl]-5,6-dihydro-4-hydroxy-2H-pyran-2-one
    • PF00868554
    • Q24975766
    • 877130-28-4
    • DB11878
    • UNII-198J479Y2L
    • D09616
    • FILIBUVIR [WHO-DD]
    • 2H-Pyran-2-one, 6-cyclopentyl-6-(2-(2,6-diethyl-4-pyridinyl)ethyl)-3-((5,7-dimethyl(1,2,4)triazolo(1,5-a)pyrimidin-2-yl)methyl)-5,6-dihydro-4-hydroxy-, (6R)-
    • MS-29356
    • FILIBUVIR [USAN]
    • NS00073286
    • PF-00868554
    • NCGC00485400-01
    • Inchi: 1S/C29H37N5O3/c1-5-22-14-20(15-23(6-2)31-22)11-12-29(21-9-7-8-10-21)17-25(35)24(27(36)37-29)16-26-32-28-30-18(3)13-19(4)34(28)33-26/h13-15,21,35H,5-12,16-17H2,1-4H3/t29-/m1/s1
    • InChI Key: SLVAPEZTBDBAPI-GDLZYMKVSA-N
    • SMILES: C([C@]1(OC(=O)C(CC2N=C3N=C(C=C(N3N=2)C)C)=C(O)C1)C1CCCC1)CC1C=C(CC)N=C(CC)C=1

Computed Properties

  • Exact Mass: 503.28964006 g/mol
  • Monoisotopic Mass: 503.28964006 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 37
  • Rotatable Bond Count: 8
  • Complexity: 833
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.6
  • Topological Polar Surface Area: 103
  • Molecular Weight: 503.6

Experimental Properties

  • Density: 1.29
  • Solubility: DMSO: soluble10mg/mL, clear

Filibuvir Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Storage Condition:room temp

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Filibuvir Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Hantzsch ester Solvents: Acetic acid ,  Methanol ,  Tetrahydrofuran ;  6 h, 40 °C
Reference
Synthesis of Filibuvir. Part III. Development of a Process for the Reductive Coupling of an Aldehyde and a β-Keto-lactone
Ide, Nathan D.; et al, Organic Process Research & Development, 2014, 18(1), 45-56

Production Method 2

Reaction Conditions
1.1 Reagents: Lithium bis(trimethylsilyl)amide Solvents: Tetrahydrofuran ;  -30 °C
Reference
Synthesis of Filibuvir. Part II. Second-Generation Synthesis of a 6,6-Disubstituted 2H-Pyranone via Dieckmann Cyclization of a β-Acetoxy Ester
Peng, Zhihui; et al, Organic Process Research & Development, 2014, 18(1), 36-44

Production Method 3

Reaction Conditions
1.1 Catalysts: Piperidine Solvents: Acetic acid
1.2 Reagents: Hydrogen Catalysts: Palladium
2.1 Reagents: Lithium bis(trimethylsilyl)amide Solvents: Tetrahydrofuran ;  -30 °C
Reference
Synthesis of Filibuvir. Part II. Second-Generation Synthesis of a 6,6-Disubstituted 2H-Pyranone via Dieckmann Cyclization of a β-Acetoxy Ester
Peng, Zhihui; et al, Organic Process Research & Development, 2014, 18(1), 36-44

Production Method 4

Reaction Conditions
1.1 Reagents: Tetrabutylammonium chloride ,  Methyldicyclohexylamine Catalysts: Palladium diacetate Solvents: Dimethylacetamide ;  12 h, 90 °C
1.2 Reagents: Hydrogen Catalysts: Palladium Solvents: Ethanol
2.1 Reagents: 1,1′-Carbonyldiimidazole ,  Hydrochloric acid Solvents: tert-Butyl methyl ether ,  Water
2.2 Reagents: Potassium carbonate Solvents: Methanol
3.1 Reagents: Pyridine ,  Borane Solvents: Methanol ;  -25 °C → 0 °C; 3 h, 0 °C
3.2 Reagents: Water ;  30 min, 0 °C
Reference
Synthetic route optimization of PF-00868554, an HCV polymerase inhibitor in clinical evaluation
Johnson, Sarah; et al, Synlett, 2010, (5), 796-800

Production Method 5

Reaction Conditions
1.1 Reagents: Phosphorus tribromide Solvents: Dichloromethane
2.1 Reagents: Tetrabutylammonium chloride ,  Methyldicyclohexylamine Catalysts: Palladium diacetate Solvents: Dimethylacetamide ;  12 h, 90 °C
2.2 Reagents: Hydrogen Catalysts: Palladium Solvents: Ethanol
3.1 Reagents: 1,1′-Carbonyldiimidazole ,  Hydrochloric acid Solvents: tert-Butyl methyl ether ,  Water
3.2 Reagents: Potassium carbonate Solvents: Methanol
4.1 Reagents: Pyridine ,  Borane Solvents: Methanol ;  -25 °C → 0 °C; 3 h, 0 °C
4.2 Reagents: Water ;  30 min, 0 °C
Reference
Synthetic route optimization of PF-00868554, an HCV polymerase inhibitor in clinical evaluation
Johnson, Sarah; et al, Synlett, 2010, (5), 796-800

Production Method 6

Reaction Conditions
1.1 Reagents: Pyridine ,  Borane Solvents: Methanol ;  -25 °C → 0 °C; 3 h, 0 °C
1.2 Reagents: Water ;  30 min, 0 °C
Reference
Synthetic route optimization of PF-00868554, an HCV polymerase inhibitor in clinical evaluation
Johnson, Sarah; et al, Synlett, 2010, (5), 796-800

Production Method 7

Reaction Conditions
1.1 Reagents: 1,1′-Carbonyldiimidazole ,  Hydrochloric acid Solvents: tert-Butyl methyl ether ,  Water
1.2 Reagents: Potassium carbonate Solvents: Methanol
2.1 Reagents: Pyridine ,  Borane Solvents: Methanol ;  -25 °C → 0 °C; 3 h, 0 °C
2.2 Reagents: Water ;  30 min, 0 °C
Reference
Synthetic route optimization of PF-00868554, an HCV polymerase inhibitor in clinical evaluation
Johnson, Sarah; et al, Synlett, 2010, (5), 796-800

Production Method 8

Reaction Conditions
1.1 Reagents: Methanesulfonic acid ,  Propylphosphonic anhydride Solvents: Toluene
2.1 Catalysts: Piperidine Solvents: Acetic acid
2.2 Reagents: Hydrogen Catalysts: Palladium
3.1 Reagents: Lithium bis(trimethylsilyl)amide Solvents: Tetrahydrofuran ;  -30 °C
Reference
Synthesis of Filibuvir. Part II. Second-Generation Synthesis of a 6,6-Disubstituted 2H-Pyranone via Dieckmann Cyclization of a β-Acetoxy Ester
Peng, Zhihui; et al, Organic Process Research & Development, 2014, 18(1), 36-44

Production Method 9

Reaction Conditions
1.1 Reagents: 1,1′-Carbonyldiimidazole
2.1 Reagents: Tetrabutylammonium chloride ,  Methyldicyclohexylamine Catalysts: Palladium diacetate Solvents: Dimethylacetamide ;  12 h, 90 °C
2.2 Reagents: Hydrogen Catalysts: Palladium Solvents: Ethanol
3.1 Reagents: 1,1′-Carbonyldiimidazole ,  Hydrochloric acid Solvents: tert-Butyl methyl ether ,  Water
3.2 Reagents: Potassium carbonate Solvents: Methanol
4.1 Reagents: Pyridine ,  Borane Solvents: Methanol ;  -25 °C → 0 °C; 3 h, 0 °C
4.2 Reagents: Water ;  30 min, 0 °C
Reference
Synthetic route optimization of PF-00868554, an HCV polymerase inhibitor in clinical evaluation
Johnson, Sarah; et al, Synlett, 2010, (5), 796-800

Production Method 10

Reaction Conditions
1.1 Reagents: Phosphoric tribromide Solvents: Dimethylformamide ;  120 °C
2.1 Reagents: Tetrabutylammonium chloride ,  Methyldicyclohexylamine Catalysts: Palladium diacetate Solvents: Dimethylacetamide ;  12 h, 90 °C
2.2 Reagents: Hydrogen Catalysts: Palladium Solvents: Ethanol
3.1 Reagents: 1,1′-Carbonyldiimidazole ,  Hydrochloric acid Solvents: tert-Butyl methyl ether ,  Water
3.2 Reagents: Potassium carbonate Solvents: Methanol
4.1 Reagents: Pyridine ,  Borane Solvents: Methanol ;  -25 °C → 0 °C; 3 h, 0 °C
4.2 Reagents: Water ;  30 min, 0 °C
Reference
Synthetic route optimization of PF-00868554, an HCV polymerase inhibitor in clinical evaluation
Johnson, Sarah; et al, Synlett, 2010, (5), 796-800

Production Method 11

Reaction Conditions
1.1 Reagents: 1,1′-Carbonyldiimidazole Catalysts: 4-(Dimethylamino)pyridine Solvents: Tetrahydrofuran
1.2 -
2.1 Reagents: Methanesulfonic acid ,  Propylphosphonic anhydride Solvents: Toluene
3.1 Catalysts: Piperidine Solvents: Acetic acid
3.2 Reagents: Hydrogen Catalysts: Palladium
4.1 Reagents: Lithium bis(trimethylsilyl)amide Solvents: Tetrahydrofuran ;  -30 °C
Reference
Synthesis of Filibuvir. Part II. Second-Generation Synthesis of a 6,6-Disubstituted 2H-Pyranone via Dieckmann Cyclization of a β-Acetoxy Ester
Peng, Zhihui; et al, Organic Process Research & Development, 2014, 18(1), 36-44

Filibuvir Raw materials

Filibuvir Preparation Products

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